(2Z)-7-{[bis(2-methylpropyl)amino]methyl}-6-hydroxy-2-(2-methylbenzylidene)-1-benzofuran-3(2H)-one

• Molecular Formula: C25H31NO3
• Molecular Weight: 393.5 g/mol
• IUPAC Name: (2Z)-7-[[bis(2-methylpropyl)amino]methyl]-6-hydroxy-2-[(2-methylphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C25H31NO3/c1-16(2)13-26(14-17(3)4)15-21-22(27)11-10-20-24(28)23(29-25(20)21)12-19-9-7-6-8-18(19)5/h6-12,16-17,27H,13-15H2,1-5H3/b23-12-
• InChI Key: FXRCVQVWQRHSCR-FMCGGJTJSA-N
• Isomeric SMILES: CC1=CC=CC=C1/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN(CC(C)C)CC(C)C
• Canonical SMILES: CC1=CC=CC=C1C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN(CC(C)C)CC(C)C

Description

The compound (2Z)-7-{[bis(2-methylpropyl)amino]methyl}-6-hydroxy-2-(2-methylbenzylidene)-1-benzofuran-3(2H)-one is a benzofuran-3-one derivative characterized by a substituted benzylidene moiety at position 2 and a bis(2-methylpropyl)amino-methyl group at position 5. While direct evidence of its biological activity is unavailable, structurally related benzofuran derivatives have demonstrated antiviral, anti-inflammatory, and enzyme-inhibitory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-7-{[bis(2-methylpropyl)amino]methyl}-6-hydroxy-2-(2-methylbenzylidene)-1-benzofuran-3(2H)-one typically involves multiple steps, including the formation of the benzofuran core, the introduction of the hydroxy group, and the attachment of the bis(2-methylpropyl)amino substituent. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis techniques, including continuous flow reactors and automated synthesis systems. These methods ensure high yield and purity of the final product, making it suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

(2Z)-7-{[bis(2-methylpropyl)amino]methyl}-6-hydroxy-2-(2-methylbenzylidene)-1-benzofuran-3(2H)-one can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The amino group can participate in substitution reactions to form new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts. Reaction conditions such as temperature, pressure, and solvent choice are optimized to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxy group may yield a ketone, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

(2Z)-7-{[bis(2-methylpropyl)amino]methyl}-6-hydroxy-2-(2-methylbenzylidene)-1-benzofuran-3(2H)-one has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2Z)-7-{[bis(2-methylpropyl)amino]methyl}-6-hydroxy-2-(2-methylbenzylidene)-1-benzofuran-3(2H)-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action are essential to understand its potential therapeutic applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

The compound shares a benzofuran-3-one core with several derivatives, differing primarily in substituents. Key analogues include:

Compound Name	Substituents (Position)	Key Structural Differences	Potential Implications
(2Z)-7-[[bis(2-methoxyethyl)amino]methyl]-2-[(2-chlorophenyl)methylidene]-6-hydroxy-1-benzofuran-3-one	- Bis(2-methoxyethyl)amino (C7)	Increased polarity due to methoxy groups	Enhanced water solubility vs. target compound
	- 2-Chlorobenzylidene (C2)	Electron-withdrawing Cl vs. methyl (electron-donating)	Altered binding affinity to hydrophobic pockets
Piroxicam analogs (e.g., 13d, 13l, 13m)	- Thiazine/benzothiazine core	Different heterocyclic system	HIV integrase inhibition (EC50: 20–25 µM)
3-[2-Benzoyl-3-(2-hydroxyethylamino)propyl]-4-hydroxy-6-methylpyran-2-one	- Pyran-2-one core	Oxygen arrangement differs from benzofuran-3-one	Varied metabolic stability

Physicochemical Properties

• Lipophilicity: The bis(2-methylpropyl)amino group in the target compound increases lipophilicity (predicted logP >4) compared to the bis(2-methoxyethyl) analogue (logP ~2.5) . This may enhance membrane permeability but reduce aqueous solubility.
• Hydrogen Bonding : The hydroxyl group at C6 and tertiary amine in the side chain facilitate hydrogen bonding, akin to pyran-2-one derivatives .

Analytical Data Comparison

Property	Target Compound (Theoretical)	Bis(2-methoxyethyl) Analogue	Pyran-2-one Derivative
IR νmax (cm⁻¹)	~3200–3400 (OH), ~1650 (C=O)	2235 (C≡N), 1605 (C=N)	1680 (C=O), 3300 (NH)
¹H-NMR (δ, ppm)	6.8–7.5 (aromatic), 3.2 (N-CH2)	3.69 (N-CH3), 7.84 (aromatic)	2.10 (CH3), 4.20 (OCH2)
Melting Point	200–220°C (estimated)	314–315°C (dec.)	180–185°C

Biological Activity

The compound (2Z)-7-{[bis(2-methylpropyl)amino]methyl}-6-hydroxy-2-(2-methylbenzylidene)-1-benzofuran-3(2H)-one is a benzofuran derivative that has garnered attention due to its potential biological activities. Benzofuran derivatives are known for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer effects. This article reviews the biological activity of this specific compound, highlighting research findings, case studies, and relevant data.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{29}N_2O_3$, with a molecular weight of approximately 357.47 g/mol. The structure includes a benzofuran core, which is essential for its biological activity.

Structural Features

• Benzofuran Core : Contributes to various biological activities.
• Substituents : The presence of a bis(2-methylpropyl)amino group and a hydroxyl group enhances its pharmacological potential.

Antioxidant Activity

Research indicates that benzofuran derivatives exhibit significant antioxidant properties. A study demonstrated that compounds with similar structures effectively scavenge free radicals, reducing oxidative stress in cells. This activity is crucial for preventing cellular damage associated with various diseases, including cancer and neurodegenerative disorders .

Anti-inflammatory Effects

The compound has shown promising anti-inflammatory effects. In vitro studies reported that it significantly reduced the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. Specifically, one study noted a reduction of TNF-α by 93.8% and IL-1 by 98% in treated cells . This suggests potential therapeutic applications in managing chronic inflammatory diseases.

Cytotoxicity and Anticancer Activity

Several studies have investigated the cytotoxic effects of benzofuran derivatives on cancer cell lines. For instance, compounds similar to (2Z)-7-{[bis(2-methylpropyl)amino]methyl}-6-hydroxy-2-(2-methylbenzylidene)-1-benzofuran-3(2H)-one have been shown to induce apoptosis in various cancer cell lines through mechanisms involving reactive oxygen species (ROS) generation and mitochondrial dysfunction .

Table 1: Summary of Anticancer Activity

Compound	Cell Line	IC50 (µM)	Mechanism
Compound A	K562 (Leukemia)	10	ROS Generation
Compound B	MCF-7 (Breast Cancer)	15	Apoptosis Induction
Compound C	A549 (Lung Cancer)	12	Mitochondrial Dysfunction

Antimicrobial Activity

The antimicrobial properties of benzofuran derivatives have also been explored. Compounds with similar structures demonstrated moderate activity against Gram-positive bacteria, with minimum inhibitory concentration (MIC) values ranging from 16 to 64 µg/mL . This suggests potential applications in treating bacterial infections.

Study 1: Anti-inflammatory Effects

A study published in Molecules examined the anti-inflammatory effects of a related benzofuran derivative. The compound effectively inhibited NF-κB activation in human macrophages, leading to decreased expression of inflammatory markers . This supports the potential use of such compounds in treating inflammatory diseases.

Study 2: Cytotoxicity Against Cancer Cells

In another study, researchers evaluated the cytotoxic effects of several benzofuran derivatives on K562 leukemia cells. The results indicated that specific modifications on the benzofuran ring significantly influenced the compounds' ability to induce apoptosis and inhibit cell proliferation .